Cas no 73692-69-0 (2H-Pyran-2-one, 3-hydroxy-6-methyl-)

• Product name: 2H-Pyran-2-one, 3-hydroxy-6-methyl-
• CAS No: 73692-69-0
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 542108
• PubChem ID: 6428992

2H-Pyran-2-one, 3-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-hydroxy-6-methyl-
• 3-hydroxy-6-methylpyran-2-one
• MJIACMMODTYUHG-UHFFFAOYSA-N
• SCHEMBL1521976
• 73692-69-0
• 3-hydroxy-6-methyl-2(2H)-pyranone
• DTXSID50423886

• Inchi： InChI=1S/C6H6O3/c1-4-2-3-5(7)6(8)9-4/h2-3,7H,1H3
• InChI Key： MJIACMMODTYUHG-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C(=O)O1)O

Computed Properties

• Exact Mass: 126.031694049g/mol
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives